Cas no 2089619-14-5 ((4R)-1-(tert-butoxy)carbonyl-4-hydroxypiperidine-3-carboxylic acid)
(4R)-1-(tert-butoxy)carbonyl-4-hydroxypiperidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Piperidinedicarboxylic acid, 4-hydroxy-, 1-(1,1-dimethylethyl) ester, (4R)-
- (4R)-1-(tert-butoxy)carbonyl-4-hydroxypiperidine-3-carboxylic acid
-
- Inchi: 1S/C11H19NO5/c1-11(2,3)17-10(16)12-5-4-8(13)7(6-12)9(14)15/h7-8,13H,4-6H2,1-3H3,(H,14,15)/t7?,8-/m1/s1
- InChI Key: MZOSQXSHAOWJQY-BRFYHDHCSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CC[C@@H](O)C(C(O)=O)C1
(4R)-1-(tert-butoxy)carbonyl-4-hydroxypiperidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-322464-1.0g |
(4R)-1-[(tert-butoxy)carbonyl]-4-hydroxypiperidine-3-carboxylic acid |
2089619-14-5 | 1.0g |
$0.0 | 2023-02-24 | ||
| Enamine | EN300-322464-1g |
(4R)-1-[(tert-butoxy)carbonyl]-4-hydroxypiperidine-3-carboxylic acid |
2089619-14-5 | 1g |
$0.0 | 2023-09-04 |
(4R)-1-(tert-butoxy)carbonyl-4-hydroxypiperidine-3-carboxylic acid Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on (4R)-1-(tert-butoxy)carbonyl-4-hydroxypiperidine-3-carboxylic acid
(4R)-1-(tert-butoxy)carbonyl-4-hydroxypiperidine-3-carboxylic acid: A Comprehensive Overview
The compound with CAS No. 2089619-14-5, commonly referred to as (4R)-1-(tert-butoxy)carbonyl-4-hydroxypiperidine-3-carboxylic acid, is a significant molecule in the field of organic chemistry and drug discovery. This compound is characterized by its unique structure, which includes a piperidine ring substituted with a tert-butoxy carbonyl group, a hydroxyl group at the 4-position, and a carboxylic acid moiety at the 3-position. The stereochemistry at the 4R position is critical for its biological activity and selectivity.
Recent advancements in chemical synthesis have enabled the efficient preparation of this compound through various methodologies. One notable approach involves the use of tert-butoxycarbonyl (Boc) protecting groups to facilitate the construction of the piperidine ring system. The Boc group plays a pivotal role in controlling the stereochemistry during the synthesis, ensuring the formation of the desired (4R) configuration. This strategy has been widely adopted in medicinal chemistry to streamline the production of enantiomerically pure compounds.
The hydroxypiperidine moiety in this compound is particularly interesting due to its potential for hydrogen bonding and its ability to interact with biological targets. Studies have shown that this group can enhance the pharmacokinetic properties of drugs, such as solubility and bioavailability. Furthermore, the carboxylic acid group at the 3-position provides additional functional diversity, allowing for further chemical modifications or conjugations in drug design.
From a biological standpoint, (4R)-1-(tert-butoxy)carbonyl-4-hydroxypiperidine-3-carboxylic acid has been explored as a lead compound in various therapeutic areas. Recent research has highlighted its potential as an intermediate in the synthesis of peptide-based drugs and as a building block for complex molecular architectures. For instance, its use in constructing bioactive molecules with improved pharmacodynamic profiles has been reported in several high-impact journals.
In terms of applications, this compound serves as a valuable tool in medicinal chemistry for exploring structure-activity relationships (SAR). By modifying substituents on the piperidine ring or altering the stereochemistry at specific positions, researchers can gain insights into how these changes influence biological activity. This makes it an indispensable molecule for both academic and industrial research settings.
Moreover, advancements in analytical techniques have allowed for precise characterization of this compound. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to confirm its identity and purity. These methods are essential for ensuring the reliability of experimental results and maintaining quality control standards in pharmaceutical development.
Looking ahead, the future of (4R)-1-(tert-butoxy)carbonyl-4-hydroxypiperidine-3-carboxylic acid lies in its continued exploration as a scaffold for novel drug candidates. With ongoing research into its synthetic versatility and biological potential, this compound is poised to play a pivotal role in advancing therapeutic interventions across diverse disease states.
2089619-14-5 ((4R)-1-(tert-butoxy)carbonyl-4-hydroxypiperidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)